molecular formula C13H21IOSi B8452655 tert-Butyl[(2-iodophenyl)methoxy]dimethylsilane CAS No. 271769-81-4

tert-Butyl[(2-iodophenyl)methoxy]dimethylsilane

Cat. No.: B8452655
CAS No.: 271769-81-4
M. Wt: 348.29 g/mol
InChI Key: GMVGSRLNSFAUBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl[(2-iodophenyl)methoxy]dimethylsilane is a useful research compound. Its molecular formula is C13H21IOSi and its molecular weight is 348.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

271769-81-4

Molecular Formula

C13H21IOSi

Molecular Weight

348.29 g/mol

IUPAC Name

tert-butyl-[(2-iodophenyl)methoxy]-dimethylsilane

InChI

InChI=1S/C13H21IOSi/c1-13(2,3)16(4,5)15-10-11-8-6-7-9-12(11)14/h6-9H,10H2,1-5H3

InChI Key

GMVGSRLNSFAUBW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OCC1=CC=CC=C1I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 2-iodobenzylalcohol (2.34 g, 10 mmol) in 50 mL DMF was added imidazole (1.02 g, 15 mmol, 1.5 equiv) and TBSCl (1.66 g, 11 mmol, 1.1 equiv). The mixture was stirred at room temperature for 5 h, then 40 mL of water was added. The mixture was transferred to a separatory funnel. The aqueous layer was separated and extracted with ether (2×40 mL). The combined organic layers were then washed with water (2×40 mL), dried with MgSO4 and filtered. The solvent was removed in vacuo and the residue was purified by column chromatography and then Kugelrohr distillation to afford the product (3.107 g, 89%) as a clear colorless liquid.
Quantity
2.34 g
Type
reactant
Reaction Step One
Quantity
1.02 g
Type
reactant
Reaction Step One
Name
Quantity
1.66 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
40 mL
Type
reactant
Reaction Step Two
Yield
89%

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